Cas no 296240-49-8 (benzyl 4-methylpiperidine-4-carboxylate)

Benzyl 4-methylpiperidine-4-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its piperidine core and ester functionality. The compound's structure, featuring a benzyl ester group and a 4-methyl substituent, enhances its reactivity in various transformations, such as hydrolysis, hydrogenation, or amidation. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings. This intermediate is commonly employed in pharmaceutical and agrochemical research, where it serves as a building block for the development of bioactive molecules. The benzyl group also offers selective deprotection opportunities, enabling further functionalization. Its well-defined chemical properties ensure reproducibility in synthetic applications.
benzyl 4-methylpiperidine-4-carboxylate structure
296240-49-8 structure
Product Name:benzyl 4-methylpiperidine-4-carboxylate
CAS No:296240-49-8
MF:C14H19NO2
MW:233.30616402626
CID:3931996
PubChem ID:18404456
Update Time:2025-05-20

benzyl 4-methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxylic acid, 4-methyl-, phenylmethyl ester
    • benzyl 4-methylpiperidine-4-carboxylate
    • DA-07240
    • 296240-49-8
    • SCHEMBL5213485
    • AKOS012424852
    • Inchi: 1S/C14H19NO2/c1-14(7-9-15-10-8-14)13(16)17-11-12-5-3-2-4-6-12/h2-6,15H,7-11H2,1H3
    • InChI Key: NIUOXPFOKFTCJG-UHFFFAOYSA-N
    • SMILES: N1CCC(C)(C(OCC2=CC=CC=C2)=O)CC1

Computed Properties

  • Exact Mass: 233.141578849Da
  • Monoisotopic Mass: 233.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3Ų

benzyl 4-methylpiperidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-37029968-1.0g
benzyl 4-methylpiperidine-4-carboxylate
296240-49-8 95%
1.0g
$574.0 2023-02-02
Enamine
BBV-37029968-2.5g
benzyl 4-methylpiperidine-4-carboxylate
296240-49-8 95%
2.5g
$1189.0 2023-10-29
Enamine
BBV-37029968-5.0g
benzyl 4-methylpiperidine-4-carboxylate
296240-49-8 95%
5.0g
$1507.0 2023-02-02
Enamine
BBV-37029968-10.0g
benzyl 4-methylpiperidine-4-carboxylate
296240-49-8 95%
10.0g
$1895.0 2023-02-02
Enamine
BBV-37029968-1g
benzyl 4-methylpiperidine-4-carboxylate
296240-49-8 95%
1g
$574.0 2023-10-29
Enamine
BBV-37029968-5g
benzyl 4-methylpiperidine-4-carboxylate
296240-49-8 95%
5g
$1507.0 2023-10-29
Enamine
BBV-37029968-10g
benzyl 4-methylpiperidine-4-carboxylate
296240-49-8 95%
10g
$1895.0 2023-10-29

Additional information on benzyl 4-methylpiperidine-4-carboxylate

Benzyl 4-Methylpiperidine-4-Carboxylate: A Comprehensive Overview

Benzyl 4-methylpiperidine-4-carboxylate, identified by the CAS registry number 296240-49-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug delivery systems and as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a valuable component in modern medicinal chemistry.

The chemical structure of benzyl 4-methylpiperidine-4-carboxylate consists of a piperidine ring substituted with a methyl group at the fourth position and a benzyl ester group attached to the carboxylic acid moiety. This configuration imparts the compound with both hydrophilic and lipophilic characteristics, which are advantageous for its use in various chemical reactions and biological systems. The piperidine ring, a six-membered amine-containing structure, contributes to the compound's ability to form hydrogen bonds, enhancing its solubility in polar solvents.

Recent advancements in synthetic methodologies have enabled the efficient production of benzyl 4-methylpiperidine-4-carboxylate. Researchers have developed catalytic asymmetric synthesis routes that not only improve yield but also ensure high enantiomeric purity, which is crucial for pharmaceutical applications. These methods often involve transition metal catalysts, such as palladium or rhodium complexes, which facilitate key steps like esterification and ring formation.

In terms of applications, benzyl 4-methylpiperidine-4-carboxylate has been explored as a versatile building block in organic synthesis. Its ability to undergo various transformations, including nucleophilic substitutions and cycloadditions, makes it an invaluable intermediate in the construction of complex molecular architectures. For instance, it has been utilized in the synthesis of peptide mimetics and bioisosteres, which are essential for drug design.

The pharmacological potential of this compound is further underscored by its role as a prodrug component. By incorporating benzyl 4-methylpiperidine-4-carboxylate into prodrug designs, researchers aim to enhance drug stability during circulation and achieve targeted drug release at specific sites within the body. This approach has shown promise in improving therapeutic outcomes while minimizing side effects.

Recent studies have also investigated the toxicity profile of benzyl 4-methylpiperidine-4-carboxylate. In vitro assays have demonstrated that it exhibits low cytotoxicity against various cell lines, suggesting its suitability for use in biomedical applications. However, further research is required to fully understand its long-term effects and biodegradation pathways.

In conclusion, benzyl 4-methylpiperidine-4-carboxylate, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic techniques and pharmacological studies unfold, this compound is poised to play an even more significant role in the development of innovative therapeutic agents and materials science solutions.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd